Cas no 62512-66-7 (Hexanedioic acid, 2,5-dicyano-, dimethyl ester)

• Product Name: Hexanedioic acid, 2,5-dicyano-, dimethyl ester
• CAS No: 62512-66-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 442161
• PubChem ID: 21446518
• Update Time: 2025-04-19

Hexanedioic acid, 2,5-dicyano-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2,5-dicyano-, dimethyl ester
• dimethyl 2,5-dicyanohexanedioate
• 62512-66-7
• DTXSID20614022
• SCHEMBL11670845

• Inchi： 1S/C10H12N2O4/c1-15-9(13)7(5-11)3-4-8(6-12)10(14)16-2/h7-8H,3-4H2,1-2H3
• InChI Key： IWDPKMYUEKEKPB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)CCC(C#N)C(=O)OC)=O

Computed Properties

• Exact Mass: 224.07976
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.18